Cas no 1094919-44-4 (5-amino-1-(3-methoxypropyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(3-methoxypropyl)-1,2-dihydropyridin-2-one
• CAS No: 1094919-44-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5941072
• PubChem ID: 43259852
• Update Time: 2025-08-02

5-amino-1-(3-methoxypropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-methoxypropyl)-1,2-dihydropyridin-2-one
• EN300-1106597
• 1094919-44-4

• Inchi： 1S/C9H14N2O2/c1-13-6-2-5-11-7-8(10)3-4-9(11)12/h3-4,7H,2,5-6,10H2,1H3
• InChI Key： WDDGUWBONZWXCL-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-1-(3-methoxypropyl)-1,2-dihydropyridin-2-one

5-Amino-1-(3-Methoxypropyl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

5-Amino-1-(3-Methoxypropyl)-1,2-Dihydropyridin-2-One (CAS No. 1094919-44-4) is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their potential applications in drug development and material science. The structure of this compound is characterized by a dihydropyridine ring system with an amino group at position 5 and a 3-methoxypropyl substituent at position 1, making it a unique member of its class.

The dihydropyridine core of this compound is a well-known scaffold in medicinal chemistry due to its versatility and ability to undergo various functional group transformations. The amino group at position 5 plays a crucial role in determining the compound's reactivity and biological activity. Recent studies have shown that this group can be exploited for the development of targeted drug delivery systems, where it acts as a binding site for specific biomolecules.

The 3-methoxypropyl substituent at position 1 introduces additional functionality to the molecule. This substituent not only enhances the compound's solubility but also contributes to its stability under various physiological conditions. Researchers have demonstrated that this substituent can be modified to create derivatives with enhanced pharmacokinetic properties, making it a valuable asset in drug design.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Amino-1-(3-Methoxypropyl)-1,2-Dihydropyridin-2-One. One such method involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This approach has been widely adopted in academic and industrial settings due to its scalability and cost-effectiveness.

In terms of applications, this compound has shown promise in the field of neurodegenerative diseases. Studies have indicated that it exhibits potent antioxidant properties, which are critical in mitigating oxidative stress—a key factor in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for brain-targeted therapies.

Another area where this compound has garnered significant attention is in cancer research. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's interaction with specific molecular targets involved in cell proliferation and survival.

The synthesis and characterization of 5-Amino-1-(3-Methoxypropyl)-1,2-Dihydropyridin-2-One have been extensively documented in recent literature. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's stereochemistry and conformational flexibility, which are essential for understanding its biological activity.

In conclusion, 5-Amino-1-(3-Methoxypropyl)-1,2-Dihydropyridin-2-One (CAS No. 1094919-44-4) is a versatile compound with immense potential in various fields of science and medicine. Its unique structure, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for future drug development efforts.